Cas no 1263365-56-5 (2-(1,3-Dioxolan-2-yl)-1-(2-trifluoromethyl-phenyl)-ethanone)

• Product Name: 2-(1,3-Dioxolan-2-yl)-1-(2-trifluoromethyl-phenyl)-ethanone
• CAS No: 1263365-56-5
• MF: C₁₂H₁₁F₃O₃
• MW: 260.209154367447
• CID: 4692170
• Update Time: 2025-05-20

2-(1,3-Dioxolan-2-yl)-1-(2-trifluoromethyl-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Dioxolan-2-yl)-1-(2-trifluoromethyl-phenyl)-ethanone
• 2-(1,3-Dioxolan-2-yl)-1-(2-(trifluoromethyl)phenyl)ethanone
• SEL13446289

• Inchi： 1S/C12H11F3O3/c13-12(14,15)9-4-2-1-3-8(9)10(16)7-11-17-5-6-18-11/h1-4,11H,5-7H2
• InChI Key： GJERCRRMMIUYQD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(CC1OCCO1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(1,3-Dioxolan-2-yl)-1-(2-trifluoromethyl-phenyl)-ethanone

Comprehensive Overview of 2-(1,3-Dioxolan-2-yl)-1-(2-trifluoromethyl-phenyl)-ethanone (CAS No. 1263365-56-5)

2-(1,3-Dioxolan-2-yl)-1-(2-trifluoromethyl-phenyl)-ethanone, with the CAS number 1263365-56-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ketone derivative features a 1,3-dioxolane ring and a trifluoromethylphenyl group, making it a versatile intermediate for synthesizing complex molecules. Its unique structure contributes to its reactivity and potential applications in drug discovery, particularly in the development of small-molecule inhibitors and bioactive compounds.

The compound's trifluoromethyl group enhances its lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry. Researchers are increasingly exploring its utility in targeted therapies, especially for conditions like inflammation and oncology. The 1,3-dioxolane moiety further adds to its synthetic flexibility, enabling modifications for improved pharmacokinetic properties. These attributes align with current trends in precision medicine and green chemistry, where efficiency and sustainability are paramount.

In agrochemical applications, 2-(1,3-Dioxolan-2-yl)-1-(2-trifluoromethyl-phenyl)-ethanone serves as a precursor for crop protection agents. Its structural motifs are instrumental in designing pesticides and herbicides with enhanced efficacy and reduced environmental impact. This resonates with the growing demand for sustainable agriculture solutions, a topic frequently searched in AI-driven research platforms and scientific databases.

From a synthetic perspective, the compound's CAS No. 1263365-56-5 is often referenced in patents and journals detailing multi-step organic synthesis. Its preparation typically involves Pd-catalyzed cross-coupling or Grignard reactions, methodologies that dominate discussions in cheminformatics and computational chemistry circles. These techniques are pivotal for optimizing yield and purity, critical factors for industrial-scale production.

Analytical characterization of 2-(1,3-Dioxolan-2-yl)-1-(2-trifluoromethyl-phenyl)-ethanone relies on advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. Such methods ensure compliance with stringent regulatory standards, a recurring theme in QA/QC forums and pharmaceutical compliance searches. The compound's stability under various conditions is also a key focus, addressing queries about storage protocols and shelf-life extension.

Emerging studies highlight its role in material science, particularly in designing organic semiconductors and photovoltaic materials. This interdisciplinary potential makes it a subject of interest in energy storage and nanotechnology discussions, areas experiencing exponential growth in online searches. The trifluoromethylphenyl segment's electron-withdrawing properties are especially valuable for tuning electronic band gaps in such applications.

In summary, CAS No. 1263365-56-5 represents a nexus of innovation across multiple scientific domains. Its relevance to drug development, sustainable agrochemicals, and advanced materials ensures its prominence in both academic and industrial research. As AI-assisted molecular design gains traction, compounds like this will likely feature prominently in high-throughput screening datasets and machine learning-driven discovery pipelines.